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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzonitrile

Cat. No.: B128481

Technical Data Sheet: 2-Fluoro-5-
iodobenzonitrile

Introduction

2-Fluoro-5-iodobenzonitrile is a halogenated benzonitrile derivative with significant
applications in organic synthesis, particularly within the pharmaceutical and chemical research
sectors. Its unique substitution pattern, featuring both fluorine and iodine atoms on the benzene
ring, makes it a versatile intermediate for creating more complex molecular architectures. This
document provides a concise overview of its core physicochemical properties.

Chemical Properties

The fundamental molecular characteristics of 2-Fluoro-5-iodobenzonitrile are summarized

below.
Property Value
Molecular Formula C7HsFIN[1][2][3]
Molecular Weight 247.01 g/mol [1][2][3]
CAS Number 351003-36-6[1]
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Experimental Protocols

The molecular weight and formula are determined through standard analytical techniques. The
molecular formula is typically confirmed by elemental analysis, which measures the percentage
composition of carbon, hydrogen, fluorine, iodine, and nitrogen. High-resolution mass
spectrometry (HRMS) is then used to determine the exact mass of the molecule, which
corroborates the molecular formula and provides a highly accurate molecular weight.

Logical Relationship Diagram

The following diagram illustrates the relationship between the chemical name, its molecular
formula, and the resulting molecular weight.

Click to download full resolution via product page

Caption: Relationship between chemical identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Fluoro-5-iodobenzonitrile molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128481#2-fluoro-5-iodobenzonitrile-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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